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Compound of Interest

Compound Name: 8beta-Tigloyloxyreynosin

Cat. No.: B15493856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the semi-

synthesis of 8β-Tigloyloxyreynosin derivatives. The process involves the initial isolation of the

precursor, Reynosin, from natural sources, followed by a targeted chemical modification to

introduce the tigloyloxy moiety.

Reynosin is a naturally occurring sesquiterpene lactone found in plants such as Magnolia

grandiflora and Aucklandia lappa (Costus root).[1][2] Sesquiterpene lactones as a class are of

significant interest to the scientific community due to their wide range of biological activities,

including potential anti-inflammatory and cytotoxic properties, making them valuable scaffolds

for drug discovery.

The synthesis described herein is a semi-synthetic approach, which leverages the readily

available natural product scaffold of Reynosin. The key chemical transformation is an

esterification reaction at the C8 hydroxyl group. This protocol provides a robust framework for

producing these derivatives for further biological evaluation.

Experimental Workflow Overview
The overall process can be visualized as a three-stage workflow, beginning with the extraction

and isolation of the starting material, proceeding to the chemical synthesis, and concluding with

rigorous purification and characterization of the final product.
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Stage 1: Isolation

Stage 2: Synthesis

Stage 3: Purification & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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